Cas no 10029-31-9 (Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-)

Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)- structure
10029-31-9 structure
Product Name:Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-
CAS No:10029-31-9
MF:C16H20N2
MW:240.343403816223
CID:171035
PubChem ID:82307
Update Time:2025-04-19

Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-
    • 4-[[4-(propan-2-ylamino)phenyl]methyl]aniline
    • N-isopropyl-4,4'-methylenedianiline
    • 4-(4-aminobenzyl)-N-(propan-2-yl)aniline
    • Aniline, N-isopropyl-4,4'-methylenedi-
    • Benzenamine, 4-((4-aminophenyl)methyl)-N-(1-methylethyl)-
    • N-Isopropylmethylenedianiline
    • n-isopropyl-4,4'-methylenedi-anilin
    • Einecs 233-077-6
    • N-Isopropyl[4,4'-methylenebisaniline]
    • 10029-31-9
    • DTXSID0064913
    • NS00022965
    • Benzenamine, 4-[(4-aminophenyl)methyl]-N-(1-methylethyl)-
    • N-Isopropyl methylenedianiline
    • Aniline,N-isopropyl-4,4'-methylenedi-
    • Inchi: 1S/C16H20N2/c1-12(2)18-16-9-5-14(6-10-16)11-13-3-7-15(17)8-4-13/h3-10,12,18H,11,17H2,1-2H3
    • InChI Key: OYZBHMQKSAYWAI-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)CC1C=CC(=CC=1)N)C(C)C

Computed Properties

  • Exact Mass: 240.1628
  • Monoisotopic Mass: 240.162649
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38

Experimental Properties

  • Density: 1.073
  • Boiling Point: 408.2°Cat760mmHg
  • Flash Point: 237.3°C
  • Refractive Index: 1.619
  • PSA: 38.05
  • LogP: 4.33410
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